Cas no 833474-59-2 (Benzenamine, 3-chloro-4-(2-pyridinylmethoxy)-, hydrochloride)

• Product Name: Benzenamine, 3-chloro-4-(2-pyridinylmethoxy)-, hydrochloride
• CAS No: 833474-59-2
• MF: C₁₂H₁₂Cl₂N₂O
• MW: 271.14248085022
• CID: 672651
• PubChem ID: 69716844
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-(2-pyridinylmethoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(2-pyridinylmethoxy)-, hydrochloride
• 3-chloro-4-(pyridin-2-ylmethoxy)aniline,hydrochloride
• SCHEMBL6239858
• 179687-80-0
• DTXSID60741189
• 3-Chloro-4-[(pyridin-2-yl)methoxy]aniline--hydrogen chloride (1/1)
• 3-CHLORO-4-(PYRIDIN-2-YLMETHOXY)ANILINE HYDROCHLORIDE
• 833474-59-2

• Inchi： 1S/C12H11ClN2O.ClH/c13-11-7-9(14)4-5-12(11)16-8-10-3-1-2-6-15-10;/h1-7H,8,14H2;1H
• InChI Key： QFYNCQWMCWPWGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC=CN=1)N.Cl

Computed Properties

• Exact Mass: 270.0326684g/mol
• Monoisotopic Mass: 270.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų